2-[3-Oxo-3-[2-[2-(trifluoromethoxy)phenyl]ethylamino]propyl]benzoic acid

• IUPAC Name: 2-[3-oxo-3-[2-[2-(trifluoromethoxy)phenyl]ethylamino]propyl]benzoic acid
• InChI: InChI=1S/C19H18F3NO4/c20-19(21,22)27-16-8-4-2-6-14(16)11-12-23-17(24)10-9-13-5-1-3-7-15(13)18(25)26/h1-8H,9-12H2,(H,23,24)(H,25,26)
• InChI Key: OBKPUPNQKWSBTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCCC2=CC=CC=C2OC(F)(F)F)C(=O)O
• Molecular Formula: C19H18F3NO4
• Molecular Weight: 381.3 g/mol

Description

2-[3-Oxo-3-[2-[2-(trifluoromethoxy)phenyl]ethylamino]propyl]benzoic acid is a complex organic compound characterized by the presence of a trifluoromethoxy group, an amino group, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

One common synthetic route involves the reaction of 2-(trifluoromethoxy)phenylacetic acid with an appropriate amine under controlled conditions to form the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[3-Oxo-3-[2-[2-(trifluoromethoxy)phenyl]ethylamino]propyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The trifluoromethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents like methanol or dichloromethane.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

2-[3-Oxo-3-[2-[2-(trifluoromethoxy)phenyl]ethylamino]propyl]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[3-Oxo-3-[2-[2-(trifluoromethoxy)phenyl]ethylamino]propyl]benzoic acid involves its interaction with specific molecular targets and pathways. The trifluoromethoxy group may enhance the compound’s ability to interact with certain enzymes or receptors, leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

2-Oxo-3-[2-(trifluoromethoxy)phenyl]propanoic acid: Shares the trifluoromethoxy group but differs in the overall structure.

Other trifluoromethoxy-substituted benzoic acids: These compounds have similar functional groups but may vary in their specific chemical properties and applications.

Uniqueness

2-[3-Oxo-3-[2-[2-(trifluoromethoxy)phenyl]ethylamino]propyl]benzoic acid is unique due to its specific combination of functional groups and its potential for diverse applications in scientific research and industry. Its trifluoromethoxy group imparts distinct chemical properties that can be leveraged in various chemical reactions and applications.